67-72-1

Hexachloroethane

In Stock

• CAS RN:
• 67-72-1

• Formula:
• C2Cl6
  Cl3CCCl3
  C2Cl6

• InChI:
• InChI=1S/C2Cl6/c3-1(4,5)2(6,7)8

• InChIKey:
• VHHHONWQHHHLTI-UHFFFAOYSA-N

• Effect of hydrogen peroxide concentrations on the degradation of hexachloroethane in the absence and the presence of tetrachloroethene by Fenton′ s reagent has been investigated.
  Hexachloroethane is a crystalline, colorless, toxic, solid chlorinated hydrocarbon with a camphor-like odor and emits toxic and irritating fumes when heated to decomposition. Hexachloroethane was used as an anthelmintic to treat fascioliasis in cattle and sheep, in refining aluminum alloys, in smoke bombs and pyrotechnic and as a degassing agent and polymer additive. Exposure to this substance irritates the skin and mucous membranes, causes liver damage and acts as a central nervous system depressant. Hexachloroethane is reasonably anticipated to be a human carcinogen. (NCI05)
  Hexachloroethane is a colorless solid that gradually evaporates when it is exposed to air. It is also called...

2-(1H-Benzoimidazol-2-ylmethylsulfanyl)-1-benzyl-1H-benzoimidazole

• CAS RN:
• 5667-72-1

• Formula:
• C22H18N4S

• InChI:
• InChI=1S/C22H18N4S/c1-2-8-16(9-3-1)14-26-20-13-7-6-12-19(20)25-22(26)27-15-21-23-17-10-4-5-11-18(17)24-21/h1-13H,14-15H2,(H,23,24)

• InChIKey:
• ZZIFTVIGRQUWPS-UHFFFAOYSA-N

• 2-(1H-Benzoimidazol-2-ylmethylsulfanyl)-1-benzyl-1H-benzoimidazole is a useful research compound. Its molecular formula is C22H18N4S and its molecular weight is 370.5g/mol. The purity is usually 95%.

2-Amino-1-(4-bromophenyl)ethan-1-one hydrochloride

In Stock

• CAS RN:
• 5467-72-1

• Formula:
• C8H9BrClNO

• InChI:
• InChI=1S/C8H8BrNO.ClH/c9-7-3-1-6(2-4-7)8(11)5-10;/h1-4H,5,10H2;1H

• InChIKey:
• ROAVTVXTYFSQEA-UHFFFAOYSA-N

• 2-Amino-4'-bromoacetophenone Hydrochloride is used as a reagent in the synthesis of Ledipasvir ;  a potent, once-daily oral NS5A inhibitor used for treatment of hepatitis C virus infection. 2-Amino-4'-bromoacetophenone Hydrochloride is also used in the preparation of the β-receptor agonists (-)-Denopamine and (-)-Arbutamine.
  2-Amino-4′ -bromoacetophenone hydrochloride is an organic building block useful for chemical synthesis.
  
  

1-(4-Isopropoxybenzyl)piperazine

In Stock

• CAS RN:
• 21867-72-1

• Formula:
• C14H22N2O

• InChI:
• InChI=1S/C14H22N2O/c1-12(2)17-14-5-3-13(4-6-14)11-16-9-7-15-8-10-16/h3-6,12,15H,7-11H2,1-2H3

• InChIKey:
• CZFKNKGWFGWBSD-UHFFFAOYSA-N

• 1-(4-Isopropoxybenzyl)piperazine is a useful research compound. Its molecular formula is C14H22N2O and its molecular weight is 234.343. The purity is usually 95%.

Prynachlor

In Stock

• CAS RN:
• 21267-72-1

• Formula:
• C12H12ClNO

• InChI:
• InChI=1S/C12H12ClNO/c1-3-10(2)14(12(15)9-13)11-7-5-4-6-8-11/h1,4-8,10H,9H2,2H3

• InChIKey:
• DGPBHERUGBOSFZ-UHFFFAOYSA-N

• Prynachlor is a useful research compound. Its molecular formula is C12H12ClNO and its molecular weight is 221.68 g/mol. The purity is usually 95%.

3-amino-N-(3-fluoro-4-methylphenyl)-6-(3-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide

• CAS RN:
• 445267-72-1

• Formula:
• C22H18FN3O2S

• InChI:
• InChI=1S/C22H18FN3O2S/c1-12-6-7-14(11-17(12)23)25-21(27)20-19(24)16-8-9-18(26-22(16)29-20)13-4-3-5-15(10-13)28-2/h3-11H,24H2,1-2H3,(H,25,27)

• InChIKey:
• OLVKCMZBCLYBDW-UHFFFAOYSA-N

• 3-amino-N-(3-fluoro-4-methylphenyl)-6-(3-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C22H18FN3O2S and its molecular weight is 407.5g/mol. The purity is usually 95%.

N-(2-(3,4-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-dimethoxybenzamide

In Stock

• CAS RN:
• 681267-72-1

• Formula:
• C22H23N3O5S

• InChI:
• InChI=1S/C22H23N3O5S/c1-13-5-7-16(9-14(13)2)25-21(17-11-31(27,28)12-18(17)24-25)23-22(26)15-6-8-19(29-3)20(10-15)30-4/h5-10H,11-12H2,1-4H3,(H,23,26)

• InChIKey:
• LYTDARRFLSGVAE-UHFFFAOYSA-N

• N-(2-(3,4-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C22H23N3O5S and its molecular weight is 441.5. The purity is usually 95%.

2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide

In Stock

• CAS RN:
• 869067-72-1

• Formula:
• C14H17N5O4S

• InChI:
• InChI=1S/C14H17N5O4S/c1-8-13(21)19(15)14(18-17-8)24-7-12(20)16-10-6-9(22-2)4-5-11(10)23-3/h4-6H,7,15H2,1-3H3,(H,16,20)

• InChIKey:
• IUQZOKHOYGQLKK-UHFFFAOYSA-N

• 2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C14H17N5O4S and its molecular weight is 351.38. The purity is usually 95%.

2-({4-amino-5-[(4-chlorophenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(1-cyano-1,2-dimethylpropyl)acetamide

Usually In Stock

• CAS RN:
• 877167-72-1

• Formula:
• C17H21ClN6O2S

• InChI:
• InChI=1S/C17H21ClN6O2S/c1-11(2)17(3,10-19)21-15(25)9-27-16-23-22-14(24(16)20)8-26-13-6-4-12(18)5-7-13/h4-7,11H,8-9,20H2,1-3H3,(H,21,25)

• InChIKey:
• WNYQMUZLDJDDAI-UHFFFAOYSA-N

• 2-({4-amino-5-[(4-chlorophenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(1-cyano-1,2-dimethylpropyl)acetamide is a useful research compound. Its molecular formula is C17H21ClN6O2S and its molecular weight is 408.91. The purity is usually 95%.

7-(3-Chlorophenyl)-7-oxoheptanenitrile

In Stock

• CAS RN:
• 898767-72-1

• Formula:
• C13H14ClNO

• InChI:
• InChI=1S/C13H14ClNO/c14-12-7-5-6-11(10-12)13(16)8-3-1-2-4-9-15/h5-7,10H,1-4,8H2

• InChIKey:
• SOSKZURYCILMLX-UHFFFAOYSA-N

• 7-(3-Chlorophenyl)-7-oxoheptanenitrile is a useful research compound. Its molecular formula is C13H14ClNO and its molecular weight is 235.71 g/mol. The purity is usually 95%.

Methyl 5-methylquinoline-8-carboxylate

In Stock

• CAS RN:
• 1823367-72-1

• Formula:
• C12H11NO2

• InChI:
• InChI=1S/C12H11NO2/c1-8-5-6-10(12(14)15-2)11-9(8)4-3-7-13-11/h3-7H,1-2H3

• InChIKey:
• NEQZIQJSHJZFON-UHFFFAOYSA-N

• Methyl 5-methylquinoline-8-carboxylate is a useful research compound. Its molecular formula is C12H11NO2 and its molecular weight is 201.225. The purity is usually 95%.

3-(2,6-Dichlorobenzoyl)-4-methylpyridine

In Stock

• CAS RN:
• 1187167-72-1

• Formula:
• C13H9Cl2NO

• InChI:
• InChI=1S/C13H9Cl2NO/c1-8-5-6-16-7-9(8)13(17)12-10(14)3-2-4-11(12)15/h2-7H,1H3

• InChIKey:
• ASYOLOJEYCBUCA-UHFFFAOYSA-N

• 3-(2,6-Dichlorobenzoyl)-4-methylpyridine is a useful research compound. Its molecular formula is C13H9Cl2NO and its molecular weight is 266.12 g/mol. The purity is usually 95%.

N-(2,2-Dimethylthietan-3-yl)prop-2-enamide

Usually In Stock

• CAS RN:
• 1865567-72-1

• Formula:
• C8H13NOS

• InChI:
• InChI=1S/C8H13NOS/c1-4-7(10)9-6-5-11-8(6,2)3/h4,6H,1,5H2,2-3H3,(H,9,10)

• InChIKey:
• XZGGQXFCSLWKAG-UHFFFAOYSA-N

• N-(2,2-Dimethylthietan-3-yl)prop-2-enamide is a useful research compound. Its molecular formula is C8H13NOS and its molecular weight is 171.26. The purity is usually 95%.